Cas no 86503-13-1 (Hydantoin, 3-(3-(dimethylamino)propyl)-5-isobutyl-2-thio-)

• Product name: Hydantoin, 3-(3-(dimethylamino)propyl)-5-isobutyl-2-thio-
• CAS No: 86503-13-1
• MF: C₁₂H₂₃N₃OS
• MW: 257.395521402359
• CID: 991686
• PubChem ID: 3070457

Hydantoin, 3-(3-(dimethylamino)propyl)-5-isobutyl-2-thio- Chemical and Physical Properties

Names and Identifiers

• Hydantoin, 3-(3-(dimethylamino)propyl)-5-isobutyl-2-thio-
• 3-[3-(dimethylamino)propyl]-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one
• DTXSID101006872
• 3-[3-(Dimethylamino)propyl]-5-(2-methylpropyl)-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• 4-Imidazolidinone, 3-(3-(dimethylamino)propyl)-5-(2-methylpropyl)-2-thioxo-, (R*,R*)- (+-)-
• 3-(3-(Dimethylamino)propyl)-5-isobutyl-2-thioxoimidazolidin-4-one
• 86503-13-1
• 3-(3-(Dimethylamino)propyl)-5-isobutyl-2-thiohydantoin

• Inchi： InChI=1S/C12H23N3OS/c1-9(2)8-10-11(16)15(12(17)13-10)7-5-6-14(3)4/h9-10H,5-8H2,1-4H3,(H,13,17)
• InChI Key： MOYHQXSNWRSCJW-UHFFFAOYSA-N
• SMILES： CC(C)CC1C(=O)N(C(=S)N1)CCCN(C)C

Computed Properties

• Exact Mass: 257.15618354g/mol
• Monoisotopic Mass: 257.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7Ų
• XLogP3: 1.9